Cas no 1343603-66-6 (6-bromo-2-(thiophen-2-yl)imidazo1,2-apyridin-3-amine)

6-Bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine is a heterocyclic compound featuring a fused imidazopyridine core with a bromo substituent at the 6-position and a thiophene moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the thiophene group contributes to π-conjugation, potentially improving optoelectronic characteristics. Its amine functionality offers additional versatility for derivatization. This compound is particularly useful in the synthesis of bioactive molecules and organic semiconductors, where precise structural control is critical. High purity and well-defined reactivity are key advantages for research and industrial applications.

6-bromo-2-(thiophen-2-yl)imidazo1,2-apyridin-3-amine structure

1343603-66-6 structure

Product Name:6-bromo-2-(thiophen-2-yl)imidazo1,2-apyridin-3-amine

CAS No:1343603-66-6

MF:C₁₁H₈BrN₃S

MW:294.17031955719

MDL:MFCD18848235

CID:5683537

PubChem ID:63617922

Update Time:2025-10-14

6-bromo-2-(thiophen-2-yl)imidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine
- AKOS012927934
- EN300-25737204
- Z1142689662
- 1343603-66-6
- 6-bromo-2-(thiophen-2-yl)imidazo1,2-apyridin-3-amine
- MDL： MFCD18848235
- Inchi： 1S/C11H8BrN3S/c12-7-3-4-9-14-10(8-2-1-5-16-8)11(13)15(9)6-7/h1-6H,13H2
- InChI Key： YDWWJCQYGSZZTL-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=NC(C3=CC=CS3)=C(N)N2C=1

Computed Properties

Exact Mass: 292.96223g/mol
Monoisotopic Mass: 292.96223g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 71.6Å²

6-bromo-2-(thiophen-2-yl)imidazo1,2-apyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-25737204-0.05g	6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine	1343603-66-6	95%	0.05g	$174.0	2024-06-18
Enamine	EN300-25737204-0.1g	6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine	1343603-66-6	95%	0.1g	$257.0	2024-06-18
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Enamine	EN300-25737204-5.0g	6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine	1343603-66-6	95%	5.0g	$2152.0	2024-06-18
Enamine	EN300-25737204-10.0g	6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine	1343603-66-6	95%	10.0g	$3191.0	2024-06-18
Enamine	EN300-25737204-1g	6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine	1343603-66-6	95%	1g	$743.0	2023-11-13
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